Cas no 1240582-07-3 ((S)-Tert-butyl 3-cyclopropylpiperazine-1-carboxylate)

(S)-Tert-butyl 3-cyclopropylpiperazine-1-carboxylate structure
1240582-07-3 structure
Product Name:(S)-Tert-butyl 3-cyclopropylpiperazine-1-carboxylate
CAS No:1240582-07-3
MF:C12H22N2O2
MW:226.315283298492
MDL:MFCD08686633
CID:2760255
PubChem ID:72210719
Update Time:2025-04-21

(S)-Tert-butyl 3-cyclopropylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • (S)-3-Cyclopropyl-piperazine-1-carboxylic acid tert-butyl ester
    • PS-15978
    • CS-0309527
    • 1-Boc-(S)-3-cyclopropylpiperazine
    • 1240582-07-3
    • MFCD08686633
    • (S)-TERT-BUTYL 3-CYCLOPROPYLPIPERAZINE-1-CARBOXYLATE
    • AT10292
    • starbld0017166
    • (3S)-1-Boc-3-cyclopropylpiperazine
    • Tert-butyl(3S)-3-cyclopropylpiperazine-1-carboxylate
    • (S)-Tert-butyl 3-cyclopropylpiperazine-1-carboxylate
    • MDL: MFCD08686633
    • Inchi: 1S/C12H22N2O2/c1-12(2,3)16-11(15)14-7-6-13-10(8-14)9-4-5-9/h9-10,13H,4-8H2,1-3H3/t10-/m1/s1
    • InChI Key: HHEGEBMPXPIGCR-SNVBAGLBSA-N
    • SMILES: O(C(C)(C)C)C(N1CCN[C@H](C1)C1CC1)=O

Computed Properties

  • Exact Mass: 226.168127949g/mol
  • Monoisotopic Mass: 226.168127949g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 269
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 41.6Ų

(S)-Tert-butyl 3-cyclopropylpiperazine-1-carboxylate Pricemore >>

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